Cas no 1806054-48-7 (3,5-Bis(trifluoromethyl)-4-iodobenzoic acid)

• Product Name: 3,5-Bis(trifluoromethyl)-4-iodobenzoic acid
• CAS No: 1806054-48-7
• MF: C₉H₃F₆IO₂
• MW: 384.01381611824
• CID: 4964791
• Update Time: 2023-08-24

3,5-Bis(trifluoromethyl)-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-iodobenzoic acid

• Inchi： 1S/C9H3F6IO2/c10-8(11,12)4-1-3(7(17)18)2-5(6(4)16)9(13,14)15/h1-2H,(H,17,18)
• InChI Key： NPQQKWCRCROOQC-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CC(C(=O)O)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 383.90820 g/mol
• Monoisotopic Mass: 383.90820 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 384.01
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3